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Compound of Interest

Compound Name: CY5-N3

Cat. No.: B15606410 Get Quote

An In-depth Technical Guide to CY5-N3: Storage, Stability, and Experimental Use

This guide provides a comprehensive overview of the storage conditions, shelf life, and

handling protocols for CY5-N3 (Sulfo-Cyanine5-azide), a fluorescent dye widely used in

biological imaging and labeling applications. The information is intended for researchers,

scientists, and professionals in the field of drug development.

Storage Conditions and Shelf Life
Proper storage is critical to maintain the stability and fluorescent properties of CY5-N3. The

compound is sensitive to light, moisture, and temperature fluctuations. Below is a summary of

recommended storage conditions for both solid (powder) and in-solvent forms.

Table 1: Recommended Storage Conditions for CY5-N3
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Form Temperature Duration
Key
Considerations

Powder -20°C 2 to 3 years[1][2][3]

Store in the dark,

desiccated, and

protected from

moisture.[1][2]

In Solvent -80°C
6 months to 1 year[1]

[4]

Aliquot to avoid

repeated freeze-thaw

cycles; protect from

light.[1][5]

-20°C 1 month[4] Protect from light.[4]

Table 2: Shipping and Handling Information
Condition Temperature Duration Notes

Shipping
Ambient / Room

Temperature
Up to 3 weeks[2][3]

May also be shipped

on blue ice.[1][6]

Handling General N/A

CY5-N3 is

photosensitive; avoid

prolonged exposure to

light during handling

and experiments.[1][2]

[3]

Experimental Protocols and Solution Preparation
The stability of CY5-N3 in solution is limited; therefore, fresh preparation of working solutions is

highly recommended.[1][5] Stock solutions, however, can be prepared in advance and stored

under appropriate conditions.

Preparation of Stock and Working Solutions
Stock Solution (1–10 mM):
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Solvent: Dissolve CY5-N3 powder in anhydrous dimethyl sulfoxide (DMSO) or

dimethylformamide (DMF).[1][5][7][8] For a 20 mg/mL concentration in DMSO, sonication

may be required.[1]

Storage: Aliquot the stock solution into single-use vials to prevent degradation from

repeated freeze-thaw cycles.[1] Store at -20°C or -80°C, protected from light.[5][7][8]

Working Solution (0.1–10 µM):

Preparation: Dilute the stock solution to the final desired concentration using an

appropriate buffer, such as PBS (pH 7.2–7.4) or HEPES.[1] For cell-based assays, pre-

warmed serum-free culture medium can be used.[5][7]

Stability: Working solutions are unstable and should be prepared fresh immediately before

use.[1][5]
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Receiving and Storage

Solution Preparation

Experimental Use
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Caption: General workflow from storage to experimental use of CY5-N3.

Bioorthogonal Labeling Protocols
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CY5-N3 is primarily used in click chemistry reactions for labeling biomolecules.

Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) - Copper-Free:

Preparation: Prepare the target biomolecule functionalized with a strained alkyne (e.g.,

DBCO).

Reaction: Mix the functionalized biomolecule with CY5-N3 (e.g., 1–10 µM) in a suitable

reaction buffer like PBS (pH 7.4).[1]

Incubation: Incubate the mixture for 30 minutes to 2 hours at room temperature.[1]

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC):

Preparation: Prepare the target biomolecule containing a terminal alkyne group.

Reaction Mixture: In a buffer such as PBS or Tris-HCl (pH 7.4), combine the alkyne-

modified biomolecule with CY5-N3.[1]

Catalysis: Add a copper(I) source, typically generated in situ by adding CuSO₄ and a

reducing agent like sodium ascorbate.[1]

Incubation: Incubate the reaction for 30 to 60 minutes at room temperature, with gentle

stirring.[1]

Purification: Remove unreacted dye and catalysts using methods like molecular sieve

chromatography or ultrafiltration.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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